LOR-500
Description
LOR-500 is a first-in-class small molecule inhibitor of maternal embryonic leucine zipper kinase (MELK). MELK plays an important role in cancer cell cycle, signaling pathways, and stem cells. MELK is highly expressed in several cancer types and its expression correlates with poor prognosis in glioma and breast cancer. These findings provide strong support that selective targeting of MELK may be an effective cancer treatment strategy. (source: http://www.lorusthera.com/products-technology/lor-500.php).
Scientific Research Applications
1. Applications in Solar Observations
The Luminosity Oscillations Imager (LOI), a part of the VIRGO instrument aboard the Solar and Heliospheric Observatory (SOHO), is significant in solar research. The LOI, designed to measure radiance distribution over the solar disk at 500 nm, helps identify and characterize pressure and internal gravity oscillations of the Sun. This low-resolution imager plays a crucial role in observing radiance variations and identifying individual azimuthal orders, enhancing our understanding of solar dynamics (Appourchaux et al., 1997).
2. DNA Analysis from Formalin-fixed, Paraffin-embedded Tissues
In molecular biology, the use of oligonucleotide microarrays containing over 500K single nucleotide polymorphisms facilitates genome-wide detection of copy number, loss of heterozygosity (LOH), and genotypes from formalin-fixed, paraffin-embedded (FFPE) tumor tissues. This advancement aids in comprehensive genetic analysis and cancer research, providing insights into complex genetic variations and cancer development (Jacobs et al., 2007).
3. Nuclear Reactor Safety and LOCA Analysis
Research in nuclear safety, particularly in the context of Loss of Coolant Accidents (LOCA), utilizes simulations and experimental methods to assess the safety and performance of nuclear reactors. These studies are critical in ensuring reactor safety under various accident scenarios and contribute significantly to the field of nuclear engineering (Ito & Saito, 2016); (Hedayat, 2019).
4. Application Constraints in Satellite Technology
The study of application constraints in the context of satellite technology, specifically the use of LOR infinite horizon periodic controllers for three-axis stabilized attitude control, demonstrates the importance of accurate assumptions in mathematical modeling for satellite operations. These constraints and their implications are crucial for the development and deployment of effective satellite technologies (Kou et al., 2016).
properties
Molecular Formula |
Unknown |
|---|---|
Molecular Weight |
0 |
Appearance |
Solid powder |
synonyms |
LOR500; LOR 500; LOR-500.; NONE |
Origin of Product |
United States |
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